4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
Overview
Description
4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione (AMTDT) is a heterocyclic organic compound with a unique structure and properties. It has been studied for its potential applications in various fields, including medicinal chemistry, chemical biology, and materials science. AMTDT is an important building block for the synthesis of various drugs and other organic compounds. It has also been investigated as a potential therapeutic agent for a variety of diseases. The purpose of
Scientific Research Applications
4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been studied for its potential applications in medicinal chemistry, chemical biology, and materials science. In medicinal chemistry, 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been investigated as a potential therapeutic agent for a variety of diseases, including cancer, diabetes, and cardiovascular diseases. In chemical biology, 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been used as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In materials science, 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been studied for its potential use as an adhesive and as a component of coatings.
Mechanism of Action
The mechanism of action of 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione is not well understood. However, it is believed that the compound binds to proteins involved in the metabolism of drugs and other compounds, which inhibits the activity of those proteins. It is also believed that 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione may interact with other molecules in the cell, such as DNA, and may affect the expression of genes.
Biochemical and Physiological Effects
4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione can inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In vivo studies have shown that 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione can modulate the expression of genes involved in the regulation of cell growth and apoptosis. Additionally, 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione has been found to have anti-inflammatory, antioxidant, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione in laboratory experiments is its low toxicity. It is not known to be toxic to humans or animals, and has been found to be safe for use in laboratory experiments. Additionally, 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione is relatively inexpensive and easy to obtain. The main limitation of using 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione in laboratory experiments is its instability. It is prone to hydrolysis and oxidation, and must be stored and handled carefully to prevent degradation.
Future Directions
Future research on 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione should focus on further elucidating its mechanism of action and investigating its potential therapeutic applications. Additionally, research should be conducted to develop more efficient and cost-effective methods of synthesis. Finally, research should be conducted to further explore the potential applications of 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione in materials science, such as its use as an adhesive or a component of coatings.
Synthesis Methods
The most common method for the synthesis of 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione is the reaction of 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole (AMT) with thiourea. The reaction is carried out in aqueous solution at a temperature of 25-30 °C. The reaction is typically conducted in a two-step process, first with the formation of a thiourea adduct, followed by the formation of the desired product. Other methods for the synthesis of 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione include the reaction of AMT with thiocyanate, thioglycolic acid, and thioglycolamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione involves the reaction of 4-amino-1-methyl-1,2,4-triazole-5-thiol with an oxidizing agent to form the desired product.", "Starting Materials": [ "4-amino-1-methyl-1,2,4-triazole-5-thiol", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Dissolve 4-amino-1-methyl-1,2,4-triazole-5-thiol in a suitable solvent (e.g. water, ethanol)", "Add the oxidizing agent slowly to the reaction mixture while stirring", "Maintain the reaction mixture at a suitable temperature (e.g. room temperature, reflux) for a suitable time (e.g. 1-24 hours)", "Monitor the progress of the reaction by TLC or other suitable analytical techniques", "Once the reaction is complete, isolate the product by filtration or other suitable methods", "Wash the product with a suitable solvent (e.g. water, ethanol) to remove any impurities", "Dry the product under vacuum to obtain 4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione as a solid" ] } | |
CAS RN |
40970-40-9 |
Product Name |
4-amino-1-methyl-4,5-dihydro-1H-1,2,4-triazole-5-thione |
Molecular Formula |
C3H6N4S |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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